Cas no 1280965-77-6 (2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 1280965-77-6
• MF: C₂₃H₂₄N₂O
• MW: 344.449465751648
• CID: 6511880
• PubChem ID: 53513563
• Update Time: 2025-07-08

2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26623422
• 2-[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• Z648513502
• AKOS034509451
• 1280965-77-6

• Inchi： 1S/C23H24N2O/c1-2-15-24(22-14-13-18-8-3-5-11-20(18)22)17-23(26)25-16-7-10-19-9-4-6-12-21(19)25/h1,3-6,8-9,11-12,22H,7,10,13-17H2
• InChI Key： WUJCZIWVTGDRRZ-UHFFFAOYSA-N
• SMILES： O=C(CN(CC#C)C1C2C=CC=CC=2CC1)N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 344.188863393g/mol
• Monoisotopic Mass: 344.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Comprehensive Analysis of 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 1280965-77-6)

The compound 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, identified by its CAS No. 1280965-77-6, is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique scaffold combines an indenyl moiety, a propynyl group, and a tetrahydroquinoline core, making it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given its resemblance to other bioactive molecules in these categories.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's multi-ring system and functional group diversity align with current trends in drug discovery, where researchers prioritize molecules with high binding affinity and selectivity. Its propargylamine subunit, for instance, is a known pharmacophore in neuroprotective agents, sparking curiosity about its potential in neurodegenerative disease research.

Synthetic accessibility is another key advantage of CAS 1280965-77-6. The molecule can be synthesized via Pd-catalyzed cross-coupling or reductive amination, methods widely adopted in modern medicinal chemistry. This aligns with the growing focus on green chemistry and atom-economical processes, as industries seek sustainable alternatives to traditional synthesis routes. Computational studies suggest its drug-likeness scores favorably on parameters like Lipinski's Rule of Five, further boosting its appeal.

From a structural-activity relationship (SAR) perspective, the tetrahydroquinoline-1-yl ethanone fragment may contribute to π-stacking interactions with biological targets, while the N-propargyl group could enable click chemistry modifications—a technique gaining traction in bioconjugation and proteomics. Such versatility makes this compound a valuable tool for chemical biology studies, particularly in target identification and mechanism-of-action investigations.

Market trends indicate rising searches for "heterocyclic compound applications" and "innovative drug scaffolds," reflecting broader interest in molecules like 1280965-77-6. Its hybrid architecture bridges features of privileged structures in drug design, addressing contemporary challenges such as drug resistance and polypharmacology. Analytical techniques like LC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

In conclusion, 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one represents a compelling case study in rational molecular design. Its intersection with trending topics like AI-assisted drug discovery and fragment-based screening positions it as a molecule to watch in the evolving landscape of bioactive compounds.